Cas no 1306739-28-5 (7-Benzyl-5-methylpyrido3,4-e1,2,4triazolo1,5-apyrimidin-6(7H)-one)

• Product Name: 7-Benzyl-5-methylpyrido3,4-e1,2,4triazolo1,5-apyrimidin-6(7H)-one
• CAS No: 1306739-28-5
• MF: C₁₆H₁₃N₅O
• MW: 291.307322263718
• MDL: MFCD19103578
• CID: 4693432
• Update Time: 2025-10-29

7-Benzyl-5-methylpyrido3,4-e1,2,4triazolo1,5-apyrimidin-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-5-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one
• STL444896
• T4828
• 7-Benzyl-5-methylpyrido[3,4-e][1,2,4]triazolo-[1,5-a]pyrimidin-6(7H)-one
• pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one, 5-methyl-7-(phenylmethyl)-
• 7-Benzyl-5-methylpyrido3,4-e1,2,4triazolo1,5-apyrimidin-6(7H)-one

• MDL： MFCD19103578
• Inchi： 1S/C16H13N5O/c1-11-14-13(21-16(19-11)17-10-18-21)7-8-20(15(14)22)9-12-5-3-2-4-6-12/h2-8,10H,9H2,1H3
• InChI Key： WTCIYJOGQJHASS-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=NC3=NC=NN3C=2C=CN1CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 462
• Topological Polar Surface Area: 63.4

7-Benzyl-5-methylpyrido3,4-e1,2,4triazolo1,5-apyrimidin-6(7H)-one Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 7-Benzyl-5-methylpyrido3,4-e1,2,4triazolo1,5-apyrimidin-6(7H)-one

Professional Introduction to Compound with CAS No 1306739-28-5 and Product Name: 7-Benzyl-5-methylpyrido[3,4-e][1,2,4]triazolo[1,5-apyrimidin-6(7H)-one]

The compound with the CAS number 1306739-28-5 and the product name 7-Benzyl-5-methylpyrido[3,4-e][1,2,4]triazolo[1,5-apyrimidin-6(7H)-one] represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This compound belongs to a class of nitrogen-containing heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural framework of this molecule, characterized by its fused ring system and multiple nitrogen atoms, positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

In recent years, there has been a growing interest in pyrido[3,4-e][1,2,4]triazole derivatives due to their remarkable pharmacological properties. These compounds have been extensively studied for their potential roles in various biological processes, including enzyme inhibition, anti-inflammatory effects, and anticancer activities. The presence of both the pyrido[3,4-e] and [1,2,4]triazole moieties in the structure of 7-Benzyl-5-methylpyrido[3,4-e][1,2,4]triazolo[1,5-apyrimidin-6(7H)-one] contributes to its multifaceted biological potential. The benzyl and methyl substituents further enhance its chemical diversity and may play a crucial role in modulating its biological activity.

One of the most compelling aspects of this compound is its structural complexity. The fused ring system creates a rigid scaffold that can interact with biological targets in specific ways. This structural feature is particularly important in drug design, as it allows for precise tuning of interactions with biological receptors and enzymes. The nitrogen-rich environment of the molecule also makes it a suitable candidate for further derivatization and optimization.

Recent studies have highlighted the importance of nitrogen-containing heterocycles in the development of novel therapeutic agents. For instance, pyrido[3,4-e][1,2,4]triazole derivatives have been shown to exhibit potent inhibitory effects on various enzymes involved in cancer progression. These enzymes include kinases and other signaling molecules that are critical for cell proliferation and survival. The compound 7-Benzyl-5-methylpyrido[3,4-e][1,2,4]triazolo[1,5-apyrimidin-6(7H)-one] has shown promise in preclinical studies as a potential inhibitor of these enzymes.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors to form the triazolopyridine core structure. Subsequent functionalization with benzyl and methyl groups introduces additional chemical diversity while maintaining the overall structural integrity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in the synthesis process.

In terms of pharmacological activity, 7-Benzyl-5-methylpyrido[3,4-e][1,2,4]triazolo[1,5-apyrimidin-6(7H)-one] has demonstrated several interesting properties. Preliminary studies indicate that it may exhibit inhibitory effects on certain kinases that are overexpressed in cancer cells. This could make it a valuable candidate for further development as an anticancer agent. Additionally，the compound has shown potential in modulating inflammatory pathways，which could be beneficial in treating chronic inflammatory diseases.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of this compound with biological targets. These techniques allow researchers to predict how the molecule will interact with specific proteins or enzymes，providing valuable insights into its mechanism of action. This information is crucial for designing more effective derivatives with enhanced potency and selectivity.

Future research directions for 7-Benzyl-5-methylpyrido[3，4-e][1，2，4]triazolo[1，5-apyrimidin-6(7H)-one》 include exploring its pharmacokinetic properties，such as solubility、metabolism，and excretion。These studies will help determine how the compound behaves within the body and whether it can be developed into a viable drug candidate. Additionally，investigators are interested in investigating its potential side effects and toxicological profile to ensure its safety for human use。

The development of novel pharmaceutical agents is a complex process that requires collaboration among chemists、biologists、pharmacologists，and clinicians。The compound 7-Benzyl-5-methylpyrido[3，4-e][1，2，4}triazolo{1，5}apyrimidin{6(7H)-one》 represents an exciting example of how interdisciplinary research can lead to significant advancements in medicine。Its unique structure и promising biological activity make it a valuable tool for further exploration in drug discovery。